Cas no 1807189-67-8 (Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate
• CAS No: 1807189-67-8
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5009846
• Update Time: 2025-09-19

Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H12F3NO3/c1-3-8-5-9(12(18)19-4-2)6-10(7-17)11(8)20-13(14,15)16/h5-6H,3-4H2,1-2H3
• InChI Key： HKHLBLIANVEFHW-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C(=O)OCC)=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 3.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate

Recent Advances in the Study of Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate (CAS: 1807189-67-8)

Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate (CAS: 1807189-67-8) is a fluorinated benzoate derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and cyano functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

The synthesis of Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate has been optimized to achieve higher yields and purity, with recent methodologies emphasizing green chemistry principles. Researchers have reported the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to streamline the production process. These advancements not only enhance the scalability of the compound but also reduce the environmental impact of its synthesis, aligning with the growing demand for sustainable chemical practices in the pharmaceutical industry.

In terms of biological activity, preliminary studies suggest that Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate may exhibit inhibitory effects on specific enzymatic targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, in vitro assays have demonstrated its potential as a modulator of inflammatory responses, making it a subject of interest for the development of novel anti-inflammatory agents. Additionally, its fluorinated structure has been explored for its ability to improve metabolic stability and bioavailability, key factors in drug design.

Structural-activity relationship (SAR) studies have further elucidated the importance of the trifluoromethoxy and cyano groups in mediating the compound's interactions with biological targets. Computational modeling and X-ray crystallography have provided insights into the binding modes of Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate, revealing its potential to serve as a scaffold for the design of more potent and selective inhibitors. These findings underscore the compound's relevance in the context of rational drug design and target-based discovery.

Beyond its pharmaceutical applications, Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate has also been investigated for its utility in agrochemicals. Its unique chemical properties, including its resistance to metabolic degradation, make it a viable candidate for the development of next-generation pesticides and herbicides. Field trials have shown promising results, with the compound exhibiting efficacy against a range of pests while maintaining a favorable environmental safety profile.

In conclusion, Ethyl 3-cyano-5-ethyl-4-(trifluoromethoxy)benzoate (CAS: 1807189-67-8) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Recent advancements in its synthesis, coupled with a deeper understanding of its biological activities, highlight its value as a versatile tool in chemical biology. Future studies are expected to further explore its applications, particularly in the development of targeted therapies and sustainable agrochemical solutions.